Debenzoic acid bromotelmisartan-d4

Specification

• Molecular Formula: C26H25BrN4
• Molecular Weight: 477.4 g/mol
• IUPAC Name: 1-[(4-bromo-2,3,5,6-tetradeuteriophenyl)methyl]-4-methyl-6-(1-methylbenzimidazol-2-yl)-2-propylbenzimidazole
• Standard InChI: InChI=1S/C26H25BrN4/c1-4-7-24-29-25-17(2)14-19(26-28-21-8-5-6-9-22(21)30(26)3)15-23(25)31(24)16-18-10-12-20(27)13-11-18/h5-6,8-15H,4,7,16H2,1-3H3/i10D,11D,12D,13D
• Standard InChI Key: GXKCZEMZHFWQDW-ZGAVCIBUSA-N
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1CN2C3=C(C(=CC(=C3)C4=NC5=CC=CC=C5N4C)C)N=C2CCC)[2H])[2H])Br)[2H]
• Canonical SMILES: CCCC1=NC2=C(N1CC3=CC=C(C=C3)Br)C=C(C=C2C)C4=NC5=CC=CC=C5N4C

Introduction

Understanding Telmisartan and Its Derivatives

Telmisartan is a benzimidazole derivative with the molecular formula C33H30N4O2 and a molecular weight of 514.62. It is used as an antihypertensive agent by blocking the action of angiotensin II, thereby widening blood vessels and reducing blood pressure.

Telmisartan-d4

Telmisartan-d4 is a stable isotope-labeled version of telmisartan, where certain hydrogen atoms are replaced with deuterium (D). Specifically, the benzyl-2,3,5,6-d4 version has a molecular formula of C33D4H26N4O2 and a molecular weight of approximately 518.64. This labeling is used for analytical purposes, such as in mass spectrometry, to differentiate the labeled compound from its unlabeled counterpart.

Debenzoic Acid Bromotelmisartan-d4: Hypothetical Analysis

Given the lack of direct information on "debenzoic acid bromotelmisartan-d4," we can hypothesize its structure and properties based on related compounds:

• Debenzoic Acid: This would imply a modification where the benzoic acid part of the molecule is altered or removed.

• Bromotelmisartan: This suggests a bromine substitution on the telmisartan molecule.

• d4 Labeling: Indicates deuterium labeling for analytical purposes.

Research Findings and Applications

While specific research findings on "debenzoic acid bromotelmisartan-d4" are not available, compounds like telmisartan and its derivatives are extensively studied for their pharmacological properties and analytical applications. Stable isotope labeling, such as in telmisartan-d4, is crucial for pharmacokinetic studies and quantitative analysis in biological samples.